2-[(N-(4-ethoxyphenyl)-N-{[4-(methylthio)phenyl]sulfonyl}glycyl)amino]benzamide

• IUPAC Name: 2-[[2-(4-ethoxy-N-(4-methylsulfanylphenyl)sulfonylanilino)acetyl]amino]benzamide
• InChI: InChI=1S/C24H25N3O5S2/c1-3-32-18-10-8-17(9-11-18)27(34(30,31)20-14-12-19(33-2)13-15-20)16-23(28)26-22-7-5-4-6-21(22)24(25)29/h4-15H,3,16H2,1-2H3,(H2,25,29)(H,26,28)
• InChI Key: RRUJKWKSZGFGQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC(=O)NC2=CC=CC=C2C(=O)N)S(=O)(=O)C3=CC=C(C=C3)SC
• Molecular Formula: C24H25N3O5S2
• Molecular Weight: 499.6 g/mol

Description

2-[(N-(4-ethoxyphenyl)-N-{[4-(methylthio)phenyl]sulfonyl}glycyl)amino]benzamide is a chemical compound that has shown potential in scientific research applications. This compound is also known as Etrasimod, and it belongs to the class of sphingosine-1-phosphate (S1P) receptor modulators.

Mechanism of Action

The mechanism of action of 2-[(N-(4-ethoxyphenyl)-N-{[4-(methylthio)phenyl]sulfonyl}glycyl)amino]benzamide involves the modulation of the S1P receptor. This compound binds to the S1P receptor and prevents the binding of S1P, which is a signaling molecule involved in various physiological processes. The modulation of the S1P receptor can have therapeutic effects in various diseases such as multiple sclerosis, inflammatory bowel disease, and cancer.
Biochemical and Physiological Effects:
This compound has shown various biochemical and physiological effects. Studies have shown that this compound can reduce the migration of immune cells, which can have therapeutic effects in various diseases such as multiple sclerosis and inflammatory bowel disease. This compound has also shown anti-tumor effects by inhibiting the growth and metastasis of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(N-(4-ethoxyphenyl)-N-{[4-(methylthio)phenyl]sulfonyl}glycyl)amino]benzamide in lab experiments are its selective modulation of the S1P receptor and its potential therapeutic effects in various diseases. However, the limitations of using this compound in lab experiments are its toxicity and limited solubility, which can affect its efficacy and safety.

Future Directions

There are several future directions for the research on 2-[(N-(4-ethoxyphenyl)-N-{[4-(methylthio)phenyl]sulfonyl}glycyl)amino]benzamide. One direction is the development of more potent and selective S1P receptor modulators for the treatment of various diseases. Another direction is the investigation of the combination therapy of this compound with other drugs for the treatment of cancer and other diseases. Additionally, the investigation of the pharmacokinetics and pharmacodynamics of this compound can provide insights into its efficacy and safety in clinical applications.

Scientific Research Applications

2-[(N-(4-ethoxyphenyl)-N-{[4-(methylthio)phenyl]sulfonyl}glycyl)amino]benzamide has shown potential in scientific research applications. This compound is a selective modulator of the S1P receptor, which is involved in various physiological processes such as immune cell trafficking, vascular development, and neuronal function. Studies have shown that the modulation of the S1P receptor can have therapeutic effects in various diseases such as multiple sclerosis, inflammatory bowel disease, and cancer.